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Compound of Interest

Compound Name: NLD-22

Cat. No.: B1193348

Get Quote

Application Notes and Protocols for NLD-22
Disclaimer: NLD-22 is an investigational compound intended for research use only (RUO). The

information provided herein is based on preclinical data and does not constitute clinical dosage

and administration guidelines. All experiments should be conducted by qualified personnel in a

laboratory setting.

Introduction
NLD-22 is a novel small molecule inhibitor of Enterovirus 71 (EV71), a primary causative agent

of Hand, Foot, and Mouth Disease (HFMD).[1][2] It exhibits potent antiviral activity by targeting

the viral capsid protein VP1.[1][2] Preclinical studies have demonstrated its efficacy in vitro and

in vivo, suggesting its potential as a therapeutic candidate for HFMD.[1][2][3] These application

notes provide guidelines for the handling, storage, and use of NLD-22 in a research setting,

along with detailed protocols for in vitro and in vivo antiviral assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for NLD-22 based on available

preclinical research.
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Parameter Value Species/Model Reference

In Vitro Efficacy

(EC₅₀)
5.056 nM Cell Culture [1][2][3]

In Vivo Efficacy 100% protection Mouse Model [1][2][3]

In Vivo Dosage 20 mg/kg Mouse Model [1][2][3]

Toxicity Low Preclinical Models [1][2]

Pharmacokinetics Favorable Profile Preclinical Models [1][2][4]

Mechanism of Action
NLD-22 functions by binding to a hydrophobic pocket within the VP1 capsid protein of

Enterovirus 71.[1][2] This binding event is believed to stabilize the capsid, thereby preventing

the conformational changes necessary for viral uncoating and the release of the viral genome

into the host cell. This mechanism effectively blocks viral infection at an early stage.[1][2][5]
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Mechanism of Action of NLD-22

Enterovirus 71

VP1 Capsid Protein Hydrophobic Pocket

Binding

NLD-22

Viral Uncoating Blocked

Infection Blocked
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In Vitro Antiviral Assay Workflow

Start

Seed RD Cells in 96-well Plate

Incubate 24h

Add NLD-22 Dilutions to Cells

Prepare Serial Dilutions of NLD-22

Prepare EV71 Inoculum

Add EV71 to Cells

Incubate 3-5 Days

Observe for Cytopathic Effect (CPE)

Calculate EC50

End
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In Vivo Efficacy Study Workflow

Start

Acclimatize Neonatal Mice

Infect Mice with EV71

Administer NLD-22 or Vehicle Daily

Prepare NLD-22 Formulation (20 mg/kg)

Monitor Daily for Clinical Signs and Survival

Analyze Survival Data

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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